Cas no 1111164-64-7 (4-(4-bromobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline)

• Product Name: 4-(4-bromobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline
• CAS No: 1111164-64-7
• MF: C₂₂H₂₁BrN₂O₃S
• MW: 473.382743597031
• CID: 5386806
• Update Time: 2025-10-23

4-(4-bromobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• [4-(4-bromophenyl)sulfonylquinolin-3-yl]-(4-methylpiperidin-1-yl)methanone
• 4-(4-bromobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline

• Inchi： 1S/C22H21BrN2O3S/c1-15-10-12-25(13-11-15)22(26)19-14-24-20-5-3-2-4-18(20)21(19)29(27,28)17-8-6-16(23)7-9-17/h2-9,14-15H,10-13H2,1H3
• InChI Key： NPSJDGXYXHGDLQ-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=C(Br)C=C2)(=O)=O)C2C(N=C1)=CC=CC=2)(N1CCC(C)CC1)=O

Additional information on 4-(4-bromobenzenesulfonyl)-3-(4-methylpiperidine-1-carbonyl)quinoline

4-(4-Bromobenzenesulfonyl)-3-(4-Methylpiperidine-1-Carbonyl)Quinoline: A Comprehensive Overview

4-(4-Bromobenzenesulfonyl)-3-(4-Methylpiperidine-1-Carbonyl)Quinoline, a compound with the CAS number 1111164-64-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a quinoline core, a sulfonyl group attached at the 4-position, and a 4-methylpiperidine carbonyl group at the 3-position. The combination of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest for both academic and industrial research.

The quinoline moiety in this compound serves as a versatile scaffold for various chemical modifications. Quinolines are known for their aromatic stability and ability to participate in diverse chemical reactions, making them valuable in drug design and material synthesis. The sulfonyl group, derived from bromobenzene, introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. This is particularly useful in modulating the reactivity of the compound in synthetic reactions or its binding affinity in biological systems.

The 4-methylpiperidine carbonyl group adds another layer of complexity to this compound. Piperidine derivatives are commonly used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with biological systems. The methyl substitution on the piperidine ring further enhances its stability and potentially improves pharmacokinetic properties such as bioavailability.

Recent studies have highlighted the potential of 4-(4-Bromobenzenesulfonyl)-3-(4-Methylpiperidine-1-Carbonyl)Quinoline in drug discovery efforts targeting various diseases. For instance, researchers have explored its role as a kinase inhibitor, where its unique structure allows for selective binding to specific protein targets. This selectivity is crucial in developing therapeutic agents with fewer off-target effects and higher efficacy.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential use in advanced materials. Its aromatic system and functional groups make it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The ability to tune its electronic properties through chemical modifications further enhances its suitability for these applications.

The synthesis of 4-(4-Bromobenzenesulfonyl)-3-(4-Methylpiperidine-1-Carbonyl)Quinoline involves a series of carefully designed organic reactions. These include Friedel-Crafts alkylation for quinoline derivatization, sulfonation reactions to introduce the sulfonyl group, and amide bond formation to attach the piperidine moiety. Each step requires precise control over reaction conditions to ensure high yields and product purity.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystalline properties, which are essential for both research and industrial applications.

In conclusion, 4-(4-Bromobenzenesulfonyl)-3-(4-Methylpiperidine-1-Carbonyl)Quinoline stands out as a multifaceted compound with promising applications across various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and analytical techniques, positions it as a valuable tool for future innovations in medicine and materials science.